Cas no 954229-97-1 (2-chloro-N-2-(pyridin-3-yl)ethylpyrimidin-4-amine)

2-chloro-N-2-(pyridin-3-yl)ethylpyrimidin-4-amine structure
954229-97-1 structure
Product Name:2-chloro-N-2-(pyridin-3-yl)ethylpyrimidin-4-amine
CAS No:954229-97-1
MF:C11H11ClN4
MW:234.68484044075
CID:5733809
PubChem ID:22308408
Update Time:2023-11-22

2-chloro-N-2-(pyridin-3-yl)ethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-[2-(pyridin-3-yl)ethyl]pyrimidin-4-amine
    • AKOS011627058
    • F1908-2570
    • 2-Chloro-N-(2-(pyridin-3-yl)ethyl)pyrimidin-4-amine
    • 954229-97-1
    • starbld0045542
    • 4-Pyrimidinamine, 2-chloro-N-[2-(3-pyridinyl)ethyl]-
    • 2-chloro-N-2-(pyridin-3-yl)ethylpyrimidin-4-amine
    • Inchi: 1S/C11H11ClN4/c12-11-15-7-4-10(16-11)14-6-3-9-2-1-5-13-8-9/h1-2,4-5,7-8H,3,6H2,(H,14,15,16)
    • InChI Key: RTISHFXUCDAULH-UHFFFAOYSA-N
    • SMILES: ClC1=NC=CC(=N1)NCCC1C=NC=CC=1

Computed Properties

  • Exact Mass: 234.0672241g/mol
  • Monoisotopic Mass: 234.0672241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.7Ų

Experimental Properties

  • Density: 1.320±0.06 g/cm3(Predicted)
  • Boiling Point: 487.2±30.0 °C(Predicted)
  • pka: 5.30±0.10(Predicted)

2-chloro-N-2-(pyridin-3-yl)ethylpyrimidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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